N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide
• InChI: InChI=1S/C14H19NO3/c1-9(2)14(16)15-10(3)11-4-5-12-13(8-11)18-7-6-17-12/h4-5,8-10H,6-7H2,1-3H3,(H,15,16)
• InChI Key: SHXBKNHCKTUWOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC(C)C1=CC2=C(C=C1)OCCO2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide, also known as MDMA or ecstasy, is a synthetic compound that has gained popularity as a recreational drug due to its psychoactive effects. However, MDMA also has potential therapeutic applications, particularly in the treatment of post-traumatic stress disorder (PTSD).

Scientific Research Applications

N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide has been studied for its potential therapeutic applications, particularly in the treatment of PTSD. Several clinical trials have shown promising results, with N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide-assisted psychotherapy leading to significant reductions in PTSD symptoms.

Mechanism of Action

N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide works by increasing the release of serotonin, dopamine, and norepinephrine in the brain. This leads to increased feelings of empathy, emotional openness, and social bonding. However, N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide can also have negative effects on the brain, including neurotoxicity and long-term changes in serotonin function.
Biochemical and Physiological Effects:
N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide has a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes the release of hormones such as oxytocin and cortisol, which can have both positive and negative effects on mood and behavior.

Advantages and Limitations for Lab Experiments

N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide has several advantages as a research tool, including its ability to induce feelings of empathy and social bonding. However, it also has limitations, including its potential for neurotoxicity and the difficulty of controlling dosage and purity.

Future Directions

There are several future directions for N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide research, including further clinical trials to explore its potential therapeutic applications, as well as research into its neurotoxic effects and long-term changes in brain function. Additionally, there is interest in developing safer and more effective versions of N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide, such as non-neurotoxic analogs or compounds that target specific receptors in the brain. Overall, N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide research has the potential to lead to significant advances in our understanding of the brain and its role in social behavior and mental health.

Synthesis Methods

N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methylpropanamide is synthesized from safrole, a natural compound found in sassafras oil. The synthesis involves several steps, including isomerization, oxidation, and reduction. The final product is a white crystalline powder that is typically taken orally in pill form.